Cas no 219685-09-3 (4-formyl-1H-Indole-1-acetic acid)

• Product Name: 4-formyl-1H-Indole-1-acetic acid
• CAS No: 219685-09-3
• MF: C₁₁H₉NO₃
• MW: 203.194062948227
• CID: 1109184
• PubChem ID: 82396966
• Update Time: 2025-05-20

4-formyl-1H-Indole-1-acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-formyl-1H-Indole-1-acetic acid
• 2-(4-Formyl-1H-indol-1-yl)aceticacid
• 219685-09-3
• 2-(4-Formyl-1H-indol-1-yl)acetic acid

• Inchi： 1S/C11H9NO3/c13-7-8-2-1-3-10-9(8)4-5-12(10)6-11(14)15/h1-5,7H,6H2,(H,14,15)
• InChI Key： IBPHJLGSCZMLEV-UHFFFAOYSA-N
• SMILES： OC(CN1C=CC2C(C=O)=CC=CC1=2)=O

Computed Properties

• Exact Mass: 203.05827
• Monoisotopic Mass: 203.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.3A^2
• XLogP3: 1.2

Experimental Properties

• PSA: 59.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolyl carboxylic acids and derivatives

Additional information on 4-formyl-1H-Indole-1-acetic acid

Comprehensive Overview of 4-Formyl-1H-Indole-1-acetic Acid (CAS No. 219685-09-3): Properties, Applications, and Research Insights

4-Formyl-1H-Indole-1-acetic acid (CAS No. 219685-09-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features. This compound, characterized by the presence of both an indole core and a formyl functional group, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C₁₁H₉NO₃, highlights its potential for diverse applications, ranging from drug development to agrochemical innovations.

The growing interest in 4-formyl-1H-indole derivatives is driven by their role in designing bioactive molecules. Researchers frequently explore this compound for its ability to act as a precursor in the synthesis of heterocyclic compounds, which are pivotal in modern medicinal chemistry. Recent studies have linked indole-based scaffolds to anti-inflammatory, anticancer, and neuroprotective activities, aligning with current trends in personalized medicine and targeted therapies.

From a structural perspective, the formyl group at the 4-position of the indole ring enhances reactivity, enabling facile modifications for custom synthesis. This property makes CAS No. 219685-09-3 a valuable tool for chemists working on high-throughput screening or combinatorial chemistry. Additionally, its compatibility with green chemistry principles—such as solvent-free reactions or catalytic methods—resonates with the global push for sustainable research practices.

In the context of user queries, common search terms like "indole acetic acid derivatives" or "formyl indole applications" reflect the compound's relevance in academic and industrial settings. Frequently asked questions include its solubility profile (soluble in polar organic solvents like DMSO), stability under varying pH conditions, and compatibility with cross-coupling reactions. These topics underscore the need for detailed technical data sheets when handling this compound.

The analytical characterization of 4-formyl-1H-Indole-1-acetic acid typically involves techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods confirm purity and structural integrity, which are critical for reproducibility in research. Notably, the compound's UV-Vis absorption properties make it suitable for photophysical studies, a niche yet emerging area in material science.

Market trends indicate rising demand for functionalized indoles, particularly in Asia-Pacific regions where pharmaceutical R&D investments are expanding. Regulatory compliance, such as REACH and GMP standards, further emphasizes the importance of sourcing high-quality CAS No. 219685-09-3 from certified suppliers. This aligns with broader industry concerns about supply chain transparency and batch-to-batch consistency.

Future directions for this compound may involve exploration in bioconjugation techniques or as a building block for fluorescent probes. Such applications could address current challenges in bioimaging or diagnostic assays. As synthetic methodologies evolve—especially with advancements in flow chemistry and machine learning-assisted design—the utility of 4-formyl-1H-Indole-1-acetic acid is expected to grow exponentially.

In summary, CAS No. 219685-09-3 represents a multifaceted chemical entity with substantial scientific and commercial potential. Its integration into cutting-edge research pipelines underscores the compound's enduring value across multiple disciplines, from life sciences to advanced materials engineering.